Cas no 22764-09-6 (1-Piperazinecarboxaldehyde,4-[2-(dimethylamino)ethyl]-)

1-Piperazinecarboxaldehyde,4-[2-(dimethylamino)ethyl]- structure
22764-09-6 structure
Product Name:1-Piperazinecarboxaldehyde,4-[2-(dimethylamino)ethyl]-
CAS No:22764-09-6
MF:C9H19N3O
MW:185.266661882401
CID:251080
PubChem ID:45115661
Update Time:2025-04-19

1-Piperazinecarboxaldehyde,4-[2-(dimethylamino)ethyl]- Chemical and Physical Properties

Names and Identifiers

    • 1-Piperazinecarboxaldehyde,4-[2-(dimethylamino)ethyl]-
    • 2-METHYL-1-(4-METHYLPIPERAZIN-1-YL)-1-OXOPROPAN-2-AMINE
    • 4-[2-(dimethylamino)ethyl]piperazine-1-carbaldehyde
    • 1-Piperazinecarboxaldehyde,4-[2-(dimethylamino)ethyl]-(8CI)
    • DTXSID20668287
    • SCHEMBL3813922
    • 22764-09-6
    • AKOS009067843
    • Inchi: 1S/C9H19N3O/c1-10(2)3-4-11-5-7-12(9-13)8-6-11/h9H,3-8H2,1-2H3
    • InChI Key: DDKUREMPQDNBOJ-UHFFFAOYSA-N
    • SMILES: O=CN1CCN(CCN(C)C)CC1

Computed Properties

  • Exact Mass: 185.15297
  • Monoisotopic Mass: 185.153
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 3
  • Complexity: 153
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 26.8A^2
  • XLogP3: -0.4

Experimental Properties

  • PSA: 26.79
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